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Compound of Interest

Compound Name: Methyl tridecanoate

Cat. No.: B3427745 Get Quote

An In-depth Technical Guide to Methyl Tridecanoate

Chemical Identification
CAS Number: 1731-88-0[1][2][3][4][5]

Synonyms:

Tridecanoic acid, methyl ester[4][6]

Methyl n-tridecanoate[3][4][6]

C13:0 Methyl Ester[2][5]

Tridecanoic acid methyl ester[1][2][4]

NSC 163375[2][3][5][6]

Methyletridecanoate[2]

Methyl tridecylate[4][6]

Tridecylic Acid methyl ester[5]

RARECHEM AL BF 0158[2]

Physicochemical Properties
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The following table summarizes the key quantitative data for methyl tridecanoate.

Property Value Reference

Molecular Formula C14H28O2 [2][3][4]

Molecular Weight 228.37 g/mol [1][2][5][6]

Appearance Clear colorless liquid [2][6]

Melting Point 5.5 °C [1][2]

Boiling Point 131 °C at 4 mmHg [1][2]

Density 0.864 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.435 [1][2]

Flash Point > 110 °C (> 230 °F) [7][8]

Solubility

Soluble in chloroform,

methanol, and alcohol.

Insoluble in water.

[2][8]

Storage Temperature

Room temperature or

refrigerated (-20°C for long

term).

[1][2][3]

Experimental Protocols
Synthesis: General Method for Esterification of
Carboxylic Acids
A common method for synthesizing fatty acid methyl esters like methyl tridecanoate is

through the esterification of the corresponding carboxylic acid (tridecanoic acid) with methanol,

often in the presence of an acid catalyst.

Materials:

Tridecanoic acid

Methanol (anhydrous)
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Acid catalyst (e.g., concentrated sulfuric acid, trimethylchlorosilane)

Round bottom flask

Magnetic stirrer

Reflux condenser (if heating)

Rotary evaporator

Procedure (Room Temperature using Trimethylchlorosilane):

Place the amino acid (0.1 mol) in a round bottom flask.[9]

Slowly add freshly distilled chlorotrimethylsilane (0.2 mol) while stirring.[9]

Add methanol (100 mL) to the mixture.[9]

Continue stirring the resulting solution or suspension at room temperature.[9]

Monitor the reaction's completion using Thin Layer Chromatography (TLC).[9]

Once the reaction is complete, concentrate the mixture using a rotary evaporator to obtain

the methyl ester product.[9]

Biological Activity Assay: Evaluation of Anti-Enteric
Efficacy
This protocol outlines the in vitro evaluation of methyl tridecanoate's antibacterial activity, as

demonstrated in a study on its effect against enteropathogenic bacteria.[10]

Materials:

Methyl tridecanoate (referred to as TAME in the study)

Enteropathogenic bacterial strains (e.g., E. coli, Enterococcus faecalis, Salmonella enterica)

Sterilized 96-well microplates
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Bacterial growth medium

Standard antibiotics (e.g., ampicillin, kanamycin) for synergy studies

Incubator (37 °C)

Procedure:

Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC):

Determine the MIC and MBC of methyl tridecanoate against various enteropathogenic

Gram-positive and Gram-negative bacteria to evaluate its anti-enteric efficacy.[10]

Synergy/Antagonism Study: In a 96-well microplate, expose E. coli MTCC 723 to methyl
tridecanoate in combination with standard antibiotics (e.g., ampicillin and kanamycin at a

final concentration of 50 µg/ml).[10]

Incubate the microplate at 37 °C for 24 hours.[10]

Cellular Disruption Analysis (Lactate Dehydrogenase Assay): Assess the extracellular

leakage of lactate dehydrogenase (LDH) from bacterial cells (e.g., Enterococcus faecalis and

Salmonella enterica) after treatment with methyl tridecanoate (e.g., at doses of 375 μg/ml

and 750 μg/ml) to quantify cell membrane damage.[10]

Morphological Analysis (Scanning Electron Microscopy - SEM): Use SEM to visualize the

effect of methyl tridecanoate on the cellular morphology of bacteria like E. coli and E.

faecalis, looking for signs of cell rupturing and autolysis.[10]

Visualizations: Workflows and Mechanisms
The following diagrams illustrate key applications and the proposed mechanism of action for

methyl tridecanoate.
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Synthesis & Purification Application as GC Standard
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Caption: General workflows for the synthesis of methyl tridecanoate and its use as a

standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3427745?utm_src=pdf-body-img
https://www.benchchem.com/product/b3427745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl Tridecanoate
(TAME)

Bacterial Cell
(e.g., E. coli)

Enters Cell

DNA Gyrase B

Binds to &
Inhibits

Cell Membrane
Disruption

Induces

DNA Replication &
Supercoiling

Essential for

Bacterial Cell Death

Leads to

Leads to

Click to download full resolution via product page

Caption: Proposed antibacterial mechanism of action for methyl tridecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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